Cas no 159396-61-9 (3-Oxazolidinecarboxylicacid, 2,5-dioxo-, phenylmethyl ester)

• Product Name: 3-Oxazolidinecarboxylicacid, 2,5-dioxo-, phenylmethyl ester
• CAS No: 159396-61-9
• MF: C₁₁H₉NO₅
• MW: 235.192863225937
• CID: 109205
• PubChem ID: 86178425
• Update Time: 2025-05-25

3-Oxazolidinecarboxylicacid, 2,5-dioxo-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Oxazolidinecarboxylicacid, 2,5-dioxo-, phenylmethyl ester
• Z-Glycine N-carboxyanhydride
• benzyl 2,5-dioxooxazolidine-3-carboxylate
• N-Benzyloxycarbonylglycine N-carboxylic anhydride
• N-benzyloxycarbonyl-glycine-N-carboxyanhydride
• Z-GLYCINE NCA
• BENZYL 2,5-DIOXO-1,3-OXAZOLIDINE-3-CARBOXYLATE
• 159396-61-9
• 3-Oxazolidinecarboxylic acid, 2,5-dioxo-, phenylmethyl ester
• FD21590
• SCHEMBL23219629
• Benzyl2,5-dioxooxazolidine-3-carboxylate

• Inchi： 1S/C11H9NO5/c13-9-6-12(11(15)17-9)10(14)16-7-8-4-2-1-3-5-8/h1-5H,6-7H2
• InChI Key： ZCVPEWOITAFJJW-UHFFFAOYSA-N
• SMILES： O(C(N1C(=O)OC(C1)=O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 235.04800
• Monoisotopic Mass: 235.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• PSA: 72.91000
• LogP: 1.23990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 3-Oxazolidinecarboxylicacid, 2,5-dioxo-, phenylmethyl ester

Research Brief on 3-Oxazolidinecarboxylicacid, 2,5-dioxo-, phenylmethyl ester (CAS: 159396-61-9)

3-Oxazolidinecarboxylicacid, 2,5-dioxo-, phenylmethyl ester (CAS: 159396-61-9) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug synthesis and medicinal chemistry. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of 3-Oxazolidinecarboxylicacid, 2,5-dioxo-, phenylmethyl ester as a versatile intermediate in the synthesis of heterocyclic compounds, which are crucial in the development of novel pharmaceuticals. The compound's unique structural features, including the oxazolidine ring and the phenylmethyl ester moiety, make it a valuable building block for the construction of more complex molecules with potential biological activity.

One of the key advancements in the research of this compound involves its application in the synthesis of protease inhibitors. Proteases play a critical role in various physiological and pathological processes, and their inhibition is a promising strategy for the treatment of diseases such as cancer, viral infections, and inflammatory disorders. Recent studies have demonstrated that derivatives of 3-Oxazolidinecarboxylicacid, 2,5-dioxo-, phenylmethyl ester exhibit potent inhibitory activity against specific proteases, suggesting their potential as lead compounds for drug development.

In addition to its role in protease inhibition, this compound has also been investigated for its antimicrobial properties. Researchers have synthesized a series of derivatives and evaluated their efficacy against a panel of bacterial and fungal pathogens. Preliminary results indicate that certain derivatives exhibit significant antimicrobial activity, particularly against drug-resistant strains, highlighting their potential as novel antimicrobial agents.

The synthesis of 3-Oxazolidinecarboxylicacid, 2,5-dioxo-, phenylmethyl ester and its derivatives has been optimized in recent studies to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and green chemistry approaches have been employed to enhance the efficiency and sustainability of the synthetic process. These advancements are expected to facilitate the large-scale production of this compound for further pharmacological evaluation.

Despite the promising findings, challenges remain in the development of 3-Oxazolidinecarboxylicacid, 2,5-dioxo-, phenylmethyl ester-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Future research should focus on optimizing the pharmacokinetic and pharmacodynamic properties of this compound and its derivatives to maximize their therapeutic potential.

In conclusion, 3-Oxazolidinecarboxylicacid, 2,5-dioxo-, phenylmethyl ester (CAS: 159396-61-9) represents a promising scaffold for the development of novel therapeutic agents. Its applications in protease inhibition and antimicrobial activity, coupled with advancements in synthetic methodologies, underscore its potential in drug discovery. Continued research efforts are warranted to fully explore its therapeutic possibilities and overcome existing challenges.